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Compound of Interest
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Compound Name: o
dioxide

Cat. No.: B041863

An In-Depth Technical Guide to 4-Methyl-1,3,2-dioxathiolane 2,2-dioxide

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-methyl-1,3,2-dioxathiolane 2,2-
dioxide, a versatile cyclic sulfate with significant applications in medicinal chemistry, organic
synthesis, and materials science. Designed for researchers, scientists, and professionals in
drug development, this document delves into the compound's nomenclature, properties,
synthesis, reactivity, and applications, grounded in established scientific principles and
methodologies.

Core Concepts: Nomenclature and Structure

4-Methyl-1,3,2-dioxathiolane 2,2-dioxide, also commonly known by synonyms such as
propylene sulfate or 1,2-propanediol cyclic sulfate, is a five-membered heterocyclic compound.
[1][2] Its structure and nomenclature are foundational to understanding its chemical behavior.

IUPAC Name Deconstruction:

o 1,3,2-dioxathiolane: This defines the core five-membered ring containing two oxygen atoms
(dioxa-), one sulfur atom (thia-), and saturated carbon atoms (-olane). The numbers indicate
the positions of the heteroatoms.
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o 4-Methyl: A methyl group (CHs) is substituted at the 4th position of the ring.

e 2,2-dioxide: Two oxygen atoms are double-bonded to the sulfur atom at the 2nd position,
forming a sulfone group (SO2).

This compound exists as a racemic mixture or as individual enantiomers, (4R)- and (4S)-4-
methyl-1,3,2-dioxathiolane 2,2-dioxide, which are critical for stereoselective synthesis.[3][4]

4-Methyl-1,3,2-dioxathiolane 2,2-dioxide

Synthesis Workflow

Oxidation
1 2-Propanediol + SOClz / Base Cyclic Sulfite Intermediate (RuCls/NalOa)
&-Prop (4-Methyl-1,3,2-dioxathiolane 2-oxide)

Purification
Crude Cyclic Sulfate Distillation/Recrystallization

High-Purity Product
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Mechanism of Nucleophilic Ring-Opening

Cyclic Sulfate + Nu- —>N2A1a%k o 1ransition State] — S-2-2ond cleavage

P Ring-Opened Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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